Phenyl)dimethanaminium monoadduct iodide salt
Overview
Description
Phenyl)dimethanaminium monoadduct iodide salt is a complex organic compound with a unique structure that includes a phenyl group and a dimethanaminium moiety. This compound is known for its applications in various scientific fields, particularly in the development of advanced materials and chemical research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Phenyl)dimethanaminium monoadduct iodide salt typically involves the reaction of a phenyl-containing precursor with a dimethanaminium compound under controlled conditions. The reaction is often carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced purification techniques, such as chromatography and crystallization, ensures the production of high-purity compounds suitable for various applications.
Chemical Reactions Analysis
Types of Reactions
Phenyl)dimethanaminium monoadduct iodide salt undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form various oxidation products.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The phenyl group in the compound can undergo substitution reactions with various reagents.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as solvent choice, temperature, and pH, are carefully controlled to achieve the desired outcomes.
Major Products
The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield phenyl-containing oxides, while reduction may produce phenyl-containing alcohols or amines.
Scientific Research Applications
Phenyl)dimethanaminium monoadduct iodide salt has a wide range of scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and catalysis.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of advanced materials, such as polymers and nanomaterials, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of Phenyl)dimethanaminium monoadduct iodide salt involves its interaction with specific molecular targets and pathways. The compound may exert its effects through binding to enzymes, receptors, or other biomolecules, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to Phenyl)dimethanaminium monoadduct iodide salt include other phenyl-containing ammonium salts and related organic compounds with similar structural features.
Uniqueness
This compound is unique due to its specific combination of a phenyl group and a dimethanaminium moiety, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in scientific research and industry.
Properties
Molecular Formula |
C85H44INO9 |
|---|---|
Molecular Weight |
1350.2 g/mol |
InChI |
InChI=1S/C85H44NO9.HI/c1-86(2)20-84-78-70-62-52-42-34-26-24-25-28-32-30(26)38-46-40(32)50-44-36(28)37-29(25)33-31-27(24)35(34)43-49-39(31)47-41(33)51-45(37)55-54(44)66-60(50)68-58(46)64(56(62)48(38)42)72(78)74(68)80-76(66)77-67(55)61(51)69-59(47)65-57(49)63(53(43)52)71(70)79(84)73(65)75(69)81(77)85(80,84)83(86)21-18-22(93-15-12-90-9-6-87-3)82(95-17-14-92-11-8-89-5)23(19-21)94-16-13-91-10-7-88-4;/h18-19,83H,6-17,20H2,1-5H3;1H/q+1;/p-1 |
InChI Key |
GMVAWTNYPLNNEY-UHFFFAOYSA-M |
Canonical SMILES |
C[N+]1(CC23C4=C5C6=C7C8=C9C%10=C%11C%12=C%13C%14=C%10C8=C8C%10=C%15C%16=C%17C(=C%14%10)C%13=C%10C%13=C%12C%12=C%11C%11=C9C6=C6C%11=C9C%12=C%11C%13=C%12C%10=C%17C%10=C%16C%13=C(C2(C1C1=CC(=C(C(=C1)OCCOCCOC)OCCOCCOC)OCCOCCOC)C1=C%13C%15=C8C7=C51)C1=C%10C%12=C2C%11=C9C(=C64)C3=C21)C.[I-] |
Origin of Product |
United States |
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